Cas no 2229466-94-6 (1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol
• CAS No: 2229466-94-6
• MF: C₁₀H₁₃BrFNO₂
• MW: 278.118125677109
• CID: 5993699
• PubChem ID: 165644424
• Update Time: 2025-06-09

1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol
• EN300-1924775
• 2229466-94-6

• Inchi： 1S/C10H13BrFNO2/c1-10(14,5-13)9-7(12)3-6(11)4-8(9)15-2/h3-4,14H,5,13H2,1-2H3
• InChI Key： JWISCXRPMJVFLG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)OC)C(C)(CN)O)F

Computed Properties

• Exact Mass: 277.01137g/mol
• Monoisotopic Mass: 277.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2229466-94-6)

1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol, with the CAS number 2229466-94-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure, combining a propan-2-ol backbone with a substituted phenyl ring, including bromo, fluoro, and methoxy functional groups. Its structural complexity makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The compound's 4-bromo-2-fluoro-6-methoxyphenyl moiety is particularly noteworthy, as it contributes to its potential applications in medicinal chemistry. Researchers are increasingly exploring its role in the design of novel therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory drugs. The presence of both bromo and fluoro substituents enhances its reactivity, enabling precise modifications for targeted biological activity.

In recent years, the demand for 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol has surged due to its relevance in high-throughput screening and combinatorial chemistry. Its CAS number 2229466-94-6 is frequently searched in academic and industrial databases, reflecting its growing importance. The compound's versatility is further highlighted by its potential use in peptide synthesis and small-molecule libraries, making it a staple in modern drug discovery pipelines.

From a synthetic perspective, the preparation of 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol involves multi-step organic reactions, often requiring protective group strategies and catalytic hydrogenation. The methoxy group, in particular, plays a critical role in stabilizing the intermediate stages, ensuring high yields and purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further applications.

The compound's relevance extends beyond pharmaceuticals. It is also being investigated in material science for its potential in designing organic semiconductors and photovoltaic materials. The bromo and fluoro substituents contribute to its electronic properties, making it a candidate for optoelectronic devices. This interdisciplinary appeal underscores the compound's versatility and broad utility.

As the scientific community continues to explore 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol, questions about its scalable synthesis, toxicological profile, and environmental impact are gaining traction. Researchers are actively addressing these concerns through green chemistry approaches and computational modeling. The compound's CAS number 2229466-94-6 is often associated with these discussions, reflecting its evolving role in sustainable science.

In conclusion, 1-amino-2-(4-bromo-2-fluoro-6-methoxyphenyl)propan-2-ol (CAS No. 2229466-94-6) represents a fascinating intersection of chemistry and innovation. Its unique structure, combined with its diverse applications, positions it as a compound of significant interest in both academic and industrial settings. As research progresses, its potential to contribute to breakthroughs in drug development and advanced materials remains unparalleled.